4-(4-Formyl-2-methyl-phenoxy)-benzonitrile

• Molecular Formula: C15H11NO2
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 4-(4-formyl-2-methylphenoxy)benzonitrile
• InChI: InChI=1S/C15H11NO2/c1-11-8-13(10-17)4-7-15(11)18-14-5-2-12(9-16)3-6-14/h2-8,10H,1H3
• InChI Key: CAQVNTZXVANDMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=O)OC2=CC=C(C=C2)C#N

Description

4-(4-Formyl-2-methyl-phenoxy)-benzonitrile is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 3-hydroxy-3-methyl-benzaldehyde (1.02 g, 7.49 mmol) in DMF (10 mL), add K2CO3 (1.45 g, 10.49 mmol) and 4-fluorobenzonitrile (906 mg, 7.49 mmol), heat the mixture at 130° C. overnight. Add water and extract the aqueous layer with EtOAc. Combine organic layers and dry over Na2SO4. Eliminate the solvent and purify by flash chromatography on silica gel (eluent: EtOAc/hexane 15/85) to give the title compound (920 mg, 52%). TLC: Rf in EtOAc/hexane 20/80: 0.32. 1H-NMR (CDCl3, 200 MHz): 9.96 (s, 1H), 7.84-7.61 (m, 4H), 7.05-6.98 (m, 3H), 2.31 (s, 3H).